Cas no 61514-53-2 (4-ethynyl-1,3-dimethyl-1{H}-pyrazole)

• Product Name: 4-ethynyl-1,3-dimethyl-1{H}-pyrazole
• CAS No: 61514-53-2
• MF: C₇H₈N₂
• MW: 120.151821136475
• MDL: MFCD24540411
• CID: 476675
• PubChem ID: 12298388
• Update Time: 2025-08-05

4-ethynyl-1,3-dimethyl-1{H}-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-ethynyl-1,3-dimethyl-
• 4-ethynyl-1,3-dimethylpyrazole
• AKOS015921186
• 4-Ethynyl-1,3-dimethyl-1H-pyrazole
• MFCD24540411
• DTXSID50486012
• 61514-53-2
• CS-0241443
• E84350
• 4-(1-ETHYNYL)-1,3-DIMETHYL-1H-PYRAZOLE
• SCHEMBL16630476
• InChI=1/C7H8N2/c1-4-7-5-9(3)8-6(7)2/h1,5H,2-3H3
• LCZC2634
• DEQRCEZDXARLDX-UHFFFAOYSA-
• EN300-232829
• 4-ethynyl-1,3-dimethyl-1{H}-pyrazole
• DB-206097
• STL584633

• MDL： MFCD24540411
• Inchi： 1S/C7H8N2/c1-4-7-5-9(3)8-6(7)2/h1,5H,2-3H3
• InChI Key： DEQRCEZDXARLDX-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C#C)C(C)=N1

Computed Properties

• Exact Mass: 120.06884
• Monoisotopic Mass: 120.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on 4-ethynyl-1,3-dimethyl-1{H}-pyrazole

Introduction to 4-Ethynyl-1,3-Dimethyl-1H-Pyrazole (CAS No. 61514-53-2)

4-Ethynyl-1,3-dimethyl-1H-pyrazole (CAS No. 61514-53-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its pyrazole core, which is substituted with an ethynyl group and two methyl groups. The combination of these functional groups imparts distinct chemical properties that make it a valuable building block in synthetic chemistry.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which confers it with notable biological activity. The presence of the ethynyl group (C≡CH) adds further reactivity and versatility, allowing for a wide range of chemical transformations. The methyl groups provide steric and electronic effects that can influence the compound's reactivity and stability.

In the context of pharmaceutical research, 4-ethynyl-1,3-dimethyl-1H-pyrazole has been explored for its potential as a scaffold for the development of new drugs. The pyrazole ring is known to exhibit a variety of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have shown that compounds derived from this scaffold can modulate key biological targets such as enzymes, receptors, and ion channels.

One notable application of 4-ethynyl-1,3-dimethyl-1H-pyrazole is in the field of medicinal chemistry, where it serves as a starting material for the synthesis of more complex molecules. For instance, the ethynyl group can be readily functionalized through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry. This reaction allows for the efficient formation of 1,2,3-triazoles, which are valuable linkers in drug discovery and development.

In addition to its use in pharmaceuticals, 4-ethynyl-1,3-dimethyl-1H-pyrazole has also found applications in agrochemicals. The pyrazole core is a common structural motif in many herbicides and fungicides due to its ability to interact with specific plant enzymes and disrupt their function. The ethynyl group can be modified to enhance the compound's selectivity and efficacy against target pests while minimizing environmental impact.

The material science community has also shown interest in 4-ethynyl-1,3-dimethyl-1H-pyrazole. The presence of the ethynyl group makes it an attractive candidate for the synthesis of functional materials such as polymers and nanomaterials. These materials can be used in various applications, including electronic devices, sensors, and catalyst supports.

The synthesis of 4-ethynyl-1,3-dimethyl-1H-pyrazole typically involves a multi-step process that includes the formation of the pyrazole ring followed by the introduction of the ethynyl and methyl groups. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, transition-metal-catalyzed cross-coupling reactions have been developed to introduce the ethynyl group directly onto the pyrazole ring.

The physical properties of 4-ethynyl-1,3-dimethyl-1H-pyrazole, such as its melting point, solubility, and stability under various conditions, are crucial for its practical applications. These properties can be tailored by modifying the substituents on the pyrazole ring or by forming derivatives with different functional groups. Understanding these properties is essential for optimizing its use in different fields.

In conclusion, 4-Ethynyl-1,3-dimethyl-1H-pyrazole (CAS No. 61514-53-2) is a highly versatile compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive building block for synthetic chemists and researchers working on new drug discovery and development projects. As research continues to advance in these areas, it is likely that new applications for this compound will emerge, further highlighting its importance in modern chemistry.